10.1039/C3NR03036A | Block copolymer/ferroelectric nanoparticle nanocomposites†

Block copolymer/ferroelectric nanoparticle nanocomposites†

Nanoscale Pub Date: 2013-07-11 DOI: 10.1039/C3NR03036A

Abstract

Nanocomposites composed of diblock copolymer/ferroelectric nanoparticles were formed by selectively constraining ferroelectric nanoparticles (NPs) within diblock copolymer nanodomains via judicious surface modification of ferroelectric NPs. Ferroelectric barium titanate (BaTiO₃) NPs with different sizes that are permanently capped with polystyrene chains (i.e., PS-functionalized BaTiO₃NPs) were first synthesized by exploiting amphiphilic unimolecular star-like poly(acrylic acid)-block-polystyrene (PAA-b-PS) diblock copolymers as nanoreactors. Subsequently, PS-functionalized BaTiO₃ NPs were preferentially sequestered within PS nanocylinders in the linear cylinder-forming polystyrene-block-poly(methyl methacrylate) (PS-b-PMMA) diblock copolymer upon mixing the BaTiO₃ NPs with PS-b-PMMA. The use of PS-b-PMMA diblock copolymers, rather than traditional homopolymers, offers the opportunity for controlling the spatial organization of PS-functionalized BaTiO₃ NPs in the PS-b-PMMA/BaTiO₃ NP nanocomposites. Selective solvent vapor annealing was utilized to control the nanodomain orientation in the nanocomposites. Vertically oriented PS nanocylinders containing PS-functionalized BaTiO₃ NPs were yielded after exposing the PS-b-PMMA/BaTiO₃ NP nanocomposite thin film to acetone vapor, which is a selective solvent for PMMA block. The dielectric properties of nanocomposites in the microwave frequency range were investigated. The molecular weight of PS-b-PMMA and the size of BaTiO₃ NPs were found to exert an apparent influence on the dielectric properties of the resulting nanocomposites.

Block copolymer/ferroelectric nanoparticle nanocomposites†

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Journal Name：Nanoscale

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